490-23-3

beta-Tocotrienol

In Stock

• CAS RN:
• 490-23-3

• Formula:
• C28H42O2

• InChI:
• InChI=1S/C28H42O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h11,13,15,19,29H,8-10,12,14,16-18H2,1-7H3/b21-13+,22-15+/t28-/m1/s1

• InChIKey:
• FGYKUFVNYVMTAM-WAZJVIJMSA-N

• The four tocopherols (α, β, δ, and γ) and four tocotrienols (α, β, δ, and γ) are forms of vitamin E, which is known for its antioxidant activity. Tocotrienols are found in high concentrations in palm oil and wheat germ. β-Tocotrienol is a less potent antioxidant than α-tocotrienol. A high cholesterol diet supplemented with a mixture of α- and β-tocopherols and tocotrienols has been shown to lower hepatic cholesterol and cholesterol ester concentration and to reduce atherosclerotic lesions in ApoE+/- mice.
  (-)-beta-Tocotrienol analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  β -Tocotrienol is a naturally occurring forms of vitamin E commonly found in cereals such as whole wheat flour.
  Beta-tocotrienol is a tocotrienol that is chroman-6-ol substituted by methyl groups at positions 2, 5 and 8 and a farnes...

N-[2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]thiophene-2-carboxamide

In Stock

• CAS RN:
• 929490-23-3

• Formula:
• C23H15NO4S

• InChI:
• InChI=1S/C23H15NO4S/c1-13-8-9-14-16(12-20(25)27-18(14)11-13)22-21(15-5-2-3-6-17(15)28-22)24-23(26)19-7-4-10-29-19/h2-12H,1H3,(H,24,26)

• InChIKey:
• VARUIHRBXVAIQA-UHFFFAOYSA-N

• N-[2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H15NO4S and its molecular weight is 401.4 g/mol. The purity is usually 95%.

Gosogliptin

In Stock

• CAS RN:
• 869490-23-3

• Formula:
• C17H24F2N6O

• InChI:
• InChI=1S/C17H24F2N6O/c18-17(19)2-5-25(12-17)15(26)14-10-13(11-22-14)23-6-8-24(9-7-23)16-20-3-1-4-21-16/h1,3-4,13-14,22H,2,5-12H2/t13-,14-/m0/s1

• InChIKey:
• QWEWGXUTRTXFRF-KBPBESRZSA-N

• Gosogliptin is an inhibitor of dipeptidyl peptidase 4 (DPP-4;  IC50 = 0.013 µM). It is selective for DPP-4 over DPP-2, -3, -8, and -9 (IC50s = 3.3, >30, 7, and 5.98 µM, respectively), the serine proteases APP, FAP, and POP (IC50s = >30, 10.3, and >30 µM, respectively), and a panel of enzymes, receptors, and ion channels (IC50s = >10 µM for all).
  Gosogliptin is a potent, selective and orally bioavailable, difluoropyrrolidine-based inhibitor of dipeptidyl peptidase 4 (DPP-4), with hypoglycemic activity.
  Gosogliptin has been used in trials studying the treatment of Renal Insufficiency, Chronic.